
Eosin Y Disodium Salt: A Technical Guide to
Solubility and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eosin Y disodium

Cat. No.: B8006750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Eosin Y
disodium salt in water and ethanol. It is designed to be a valuable resource for researchers,

scientists, and professionals in drug development who utilize this vital dye in their work. This

document summarizes key quantitative data, details experimental protocols, and presents

visual workflows for common laboratory applications.

Core Topic: Solubility of Eosin Y Disodium Salt
Eosin Y disodium salt, a xanthene dye, is widely employed in histology and various biological

assays as a counterstain to hematoxylin, imparting a pink or red color to cytoplasmic

components, collagen, and muscle fibers.[1][2] Its effectiveness is intrinsically linked to its

solubility in the solvents used for preparing staining solutions. This guide focuses on its

solubility in two of the most common laboratory solvents: water and ethanol.

Quantitative Solubility Data
The solubility of Eosin Y disodium salt can vary based on the specific grade and purity of the

compound, as well as the temperature and pH of the solvent. The data presented in the

following tables have been compiled from various technical sources. It is important to note the

discrepancies in reported values, which may stem from different methodologies and material

specifications.
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Table 1: Solubility in Water

Solubility Value Source(s) Notes

50 mg/mL Sigma-Aldrich[3] No temperature specified.

1 mg/mL Sigma-Aldrich[3][4]

Appears on multiple product

listings, potentially for specific

grades.

"Freely soluble" Micromaster[5]
A qualitative description

indicating high solubility.

"Soluble" ChemicalBook[6]
A general qualitative

assessment.

"Partially soluble" Penta Chemicals
A qualitative description

suggesting limited solubility.

"Highly water-soluble" Carl ROTH[7]
A qualitative description for a

0.5% solution.

Table 2: Solubility in Ethanol

Solubility Value Source(s) Notes

1 mg/mL Sigma-Aldrich[3]
No temperature or ethanol

concentration specified.

"Freely soluble" Micromaster[5] A qualitative description.

"Soluble" ChemicalBook[6]
A general qualitative

assessment.

Experimental Protocols
Detailed experimental protocols for determining the precise solubility limits of Eosin Y
disodium salt are not readily available in the public domain. However, standardized methods

for assessing the solubility of dyes and chemical compounds can be adapted for this purpose.
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Furthermore, protocols for the preparation of Eosin Y staining solutions provide practical

insights into its solubility for common applications.

General Protocol for Determining Solubility
A general procedure for determining the solubility of a chemical substance involves the gradual

addition of the solute to a known volume of the solvent at a controlled temperature until a

saturated solution is achieved. The concentration of the dissolved solute can then be

determined gravimetrically or spectrophotometrically. The following is an adaptable protocol

based on standard laboratory practices for determining the solubility of dyes.[8][9][10]

Objective: To determine the saturation solubility of Eosin Y disodium salt in water and ethanol.

Materials:

Eosin Y disodium salt powder

Distilled or deionized water

Absolute ethanol

Volumetric flasks and pipettes

Magnetic stirrer and stir bars

Analytical balance

Spectrophotometer

Filtration apparatus (e.g., syringe filters)

Temperature-controlled water bath or incubator

Methodology:

Preparation of Solvent: Dispense a precise volume of the chosen solvent (water or ethanol)

into a series of flasks.
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Incremental Addition of Solute: Add small, accurately weighed increments of Eosin Y
disodium salt to each flask while continuously stirring.

Equilibration: Allow the solutions to equilibrate for a set period (e.g., 24 hours) at a constant

temperature to ensure saturation.

Observation: Visually inspect the solutions for the presence of undissolved particles. The

point at which solid particles remain undissolved indicates that the solution is saturated.

Separation of Saturated Solution: Carefully filter the saturated solutions to remove any

undissolved solid.

Quantification:

Gravimetric Method: A known volume of the clear, saturated filtrate is evaporated to

dryness, and the mass of the remaining Eosin Y is determined.

Spectrophotometric Method: The saturated filtrate is diluted to a concentration that falls

within the linear range of a previously established standard curve for Eosin Y, and its

absorbance is measured.

Calculation: The solubility is calculated and expressed in units such as g/L or mg/mL.

Protocol for Preparation of 1% Aqueous Eosin Y
Staining Solution
This protocol is a common method for preparing a stock Eosin Y solution for histological

staining.

Materials:

Eosin Y disodium salt (1 g)

Distilled water (100 mL)

Glacial acetic acid (optional, 0.5 mL)

Procedure:
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Weigh 1.0 g of Eosin Y disodium salt and transfer it to a clean beaker.

Add 100 mL of distilled water and stir until the dye is completely dissolved.

For some applications, particularly those requiring enhanced differentiation of staining, 0.5

mL of glacial acetic acid can be slowly added to the solution while stirring.[11]

Visualizing Experimental Workflows
The following diagrams, generated using the DOT language, illustrate common experimental

workflows that utilize Eosin Y disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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